4-methyl-N-phenyl-1,2,3-thiadiazole-5-carboxamide
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Description
Properties
Molecular Formula |
C10H9N3OS |
|---|---|
Molecular Weight |
219.27 g/mol |
IUPAC Name |
4-methyl-N-phenylthiadiazole-5-carboxamide |
InChI |
InChI=1S/C10H9N3OS/c1-7-9(15-13-12-7)10(14)11-8-5-3-2-4-6-8/h2-6H,1H3,(H,11,14) |
InChI Key |
IYKDYRRWHMXJLW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common synthetic route includes the following reactions:
Formation of the Thiadiazole Ring: Starting from appropriate precursors, a thiadiazole ring is formed through cyclization reactions.
Introduction of the Phenyl Group: The phenyl group is introduced via coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions.
Carboxamide Formation: The carboxamide group is incorporated using appropriate reagents.
Industrial Production Methods: Industrial production methods may vary, but they typically involve large-scale synthesis using optimized conditions. These methods ensure high yields and purity for commercial purposes.
Chemical Reactions Analysis
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions.
Substitution Reactions: It may participate in nucleophilic or electrophilic substitution reactions.
Oxidation: Reagents like potassium permanganate (KMnO) or hydrogen peroxide (HO) can be used.
Reduction: Sodium borohydride (NaBH) or lithium aluminum hydride (LiAlH) are commonly employed.
Substitution: Various nucleophiles or electrophiles can be used, depending on the desired substitution pattern.
Major Products: The major products depend on the specific reaction conditions. For example, reduction may yield an amine derivative, while substitution reactions can lead to various substituted thiadiazoles.
Scientific Research Applications
This compound has garnered interest in several scientific fields:
Chemistry: It serves as a building block for designing novel molecules.
Biology: Researchers explore its potential as a bioactive compound.
Medicine: Investigations focus on its pharmacological properties.
Industry: It may find applications in materials science or agrochemicals.
Mechanism of Action
The exact mechanism of action remains an active area of research. it likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
While there are other thiadiazole derivatives, the uniqueness of 4-methyl-N-phenyl-1,2,3-thiadiazole-5-carboxamide lies in its specific substitution pattern and functional groups.
For further exploration, you can refer to the literature cited in and
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
